Cas no 831179-55-6 (1-(4-fluorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione)

• Product Name: 1-(4-fluorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• CAS No: 831179-55-6
• MF: C₁₈H₁₇FN₂O₄S
• MW: 376.401986837387
• CID: 6058934
• PubChem ID: 2972506
• Update Time: 2025-10-30

1-(4-fluorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione
• 3-(4-fluorophenyl)-1-(4-methoxyphenyl)-5,5-dioxo-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• 1H-Thieno[3,4-d]imidazol-2(3H)-one, 1-(4-fluorophenyl)tetrahydro-3-(4-methoxyphenyl)-, 5,5-dioxide
• SR-01000293572
• 831179-55-6
• F1738-0032
• CCG-146301
• 1-(4-fluorophenyl)-3-(4-methoxyphenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide
• AKOS001899527
• SDCCGSBI-0092918.P001
• CHEMBL5018749
• AKOS016148208
• SR-01000293572-1

• Inchi： 1S/C18H17FN2O4S/c1-25-15-8-6-14(7-9-15)21-17-11-26(23,24)10-16(17)20(18(21)22)13-4-2-12(19)3-5-13/h2-9,16-17H,10-11H2,1H3
• InChI Key： LRISRINZFNLVLL-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2=CC=C(OC)C=C2)C2CS(=O)(=O)CC2N1C1=CC=C(F)C=C1

Computed Properties

• Exact Mass: 376.08930636g/mol
• Monoisotopic Mass: 376.08930636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 75.3Ų

Experimental Properties

• Density: 1.421±0.06 g/cm3(Predicted)
• Boiling Point: 605.5±55.0 °C(Predicted)
• pka: 0.67±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Phenylimidazolidines

Additional information on 1-(4-fluorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione

Comprehensive Analysis of 1-(4-fluorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 831179-55-6)

The compound 1-(4-fluorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione (CAS No. 831179-55-6) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the thieno[3,4-d]imidazole core and substituted phenyl rings, make it a promising candidate for applications in drug discovery and advanced material synthesis. Researchers are particularly interested in its potential as a bioactive scaffold due to the presence of both electron-donating (methoxy) and electron-withdrawing (fluoro) groups, which can modulate its physicochemical properties.

In recent years, the demand for novel heterocyclic compounds like 1-(4-fluorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione has surged, driven by the need for innovative therapeutic agents and functional materials. This compound's CAS No. 831179-55-6 is frequently searched in academic databases and patent repositories, reflecting its growing relevance. Its structural complexity and potential for molecular interactions have made it a subject of computational studies, particularly in density functional theory (DFT) analyses, which aim to predict its reactivity and binding affinity.

The synthesis of 1-(4-fluorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione typically involves multi-step organic reactions, including cyclization and functional group transformations. Researchers have explored its structure-activity relationships (SAR) to optimize its properties for specific applications. For instance, the fluorophenyl moiety is known to enhance metabolic stability, while the methoxyphenyl group can improve solubility. These features align with current trends in precision medicine and targeted drug delivery, where tailored molecular designs are critical.

From a commercial perspective, CAS No. 831179-55-6 is often listed in catalogs of fine chemicals and research reagents, catering to laboratories focused on medicinal chemistry and material science. Its potential as a building block for more complex molecules has also been highlighted in recent publications. Additionally, the compound's thermal stability and photophysical properties have sparked interest in its use for optoelectronic applications, such as organic light-emitting diodes (OLEDs) or sensors.

As the scientific community continues to explore the versatility of 1-(4-fluorophenyl)-3-(4-methoxyphenyl)-hexahydro-1H-5lambda6-thieno3,4-dimidazole-2,5,5-trione, its role in addressing contemporary challenges in green chemistry and sustainable synthesis is also being investigated. Efforts to develop eco-friendly synthetic routes for this compound are underway, aligning with global initiatives to reduce the environmental impact of chemical production. This dual focus on innovation and sustainability ensures that CAS No. 831179-55-6 remains a compound of significant interest for years to come.